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Introduction
1-Iodopentane (also known as n-amyl iodide or pentyl iodide) is a halogenated organic

compound with the chemical formula C₅H₁₁I.[1][2] It is a colorless to pale yellow liquid at room

temperature and possesses a characteristic odor.[2][3] This document provides an in-depth

overview of the core physical properties of 1-iodopentane, offering a critical resource for its

application in organic synthesis, pharmaceutical development, and various research

endeavors. The presence of an iodine atom makes it a valuable intermediate in nucleophilic

substitution reactions for the synthesis of alcohols, amines, and other functional groups.[1][4]

Core Physical Properties
The physical characteristics of 1-iodopentane are crucial for its handling, storage, and

application in experimental and industrial settings. A summary of these key properties is

presented below.
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Physical Property Value Units

Molecular Formula C₅H₁₁I

Molecular Weight 198.05 g/mol

Density 1.517 at 25°C g/mL

Boiling Point 154-157 °C

Melting Point -85.6 to -86 °C

Refractive Index (n20/D) 1.495

Flash Point 43 °C

Vapor Pressure 4.39 mmHg

Note: The reported values are a consensus from multiple sources and may vary slightly

depending on the experimental conditions and purity of the sample.[3][5][6][7][8][9]

Solubility Profile
Based on the principle of "like dissolves like," the solubility of 1-iodopentane is dictated by its

predominantly non-polar alkyl chain.[1]

Water: It is insoluble or slightly soluble in water.[1][3][4][7]

Organic Solvents: It is generally soluble in non-polar organic solvents such as hexane,

toluene, alcohol, and ether.[1][2][7]

This solubility profile is a key consideration for its use as a reagent or solvent in organic

reactions.[1]

Experimental Protocols
The accurate determination of physical properties is fundamental to chemical characterization.

The following sections detail the standard methodologies for measuring the key physical

constants of liquid compounds like 1-iodopentane.
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Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[10] A common and efficient method for determining the boiling point of a small liquid

sample is the micro-reflux technique.[11]

Methodology:

A small volume (a few milliliters) of 1-iodopentane is placed in a small test tube.[11][12]

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.[10][13]

The apparatus is gently heated, and a thermometer is positioned to measure the vapor

temperature just above the liquid surface.[11][14]

As the liquid is heated, a stream of bubbles will emerge from the open end of the capillary

tube.[10]

The heating is then discontinued, and the liquid is allowed to cool.[10]

The boiling point is recorded as the temperature at which the liquid begins to enter the

capillary tube.[10]
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Workflow for Boiling Point Determination
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Caption: Workflow for the determination of boiling point using the micro-reflux method.

Determination of Density
Density is a fundamental physical property defined as mass per unit volume.[15] For a liquid

like 1-iodopentane, density can be determined by accurately measuring the mass of a known

volume.[16]
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Methodology:

An empty, dry graduated cylinder is weighed using an electronic balance.[16]

A specific volume of 1-iodopentane is added to the graduated cylinder, and the volume is

precisely recorded by observing the bottom of the meniscus.[16]

The graduated cylinder containing the liquid is reweighed.[16]

The mass of the 1-iodopentane is calculated by subtracting the mass of the empty

graduated cylinder from the combined mass.

The density is then calculated by dividing the mass of the liquid by its volume.[15] The

process can be repeated to ensure precision.[16]
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Workflow for Density Determination
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Caption: Workflow for the determination of the density of a liquid.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through the material.[17][18] It is a characteristic property and is often used to identify

and assess the purity of liquid compounds.[17] An Abbe refractometer is a common instrument

used for this measurement.[18]

Methodology:
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The prism of the Abbe refractometer is cleaned and calibrated using a standard of known

refractive index.

A few drops of 1-iodopentane are placed on the surface of the measuring prism.[18]

The prisms are closed and the light source is positioned.

While looking through the eyepiece, the adjustment knob is turned until the boundary

between the light and dark regions is sharp and centered in the crosshairs.

The refractive index is then read from the instrument's scale. The temperature should also

be recorded as the refractive index is temperature-dependent.

Workflow for Refractive Index Measurement
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Caption: Workflow for measuring the refractive index using an Abbe refractometer.

Conclusion
This technical guide provides a detailed summary of the key physical properties of 1-
iodopentane, along with standardized experimental protocols for their determination. The data

and methodologies presented herein are intended to support researchers, scientists, and drug

development professionals in the safe and effective use of this important chemical

intermediate. Accurate knowledge of these physical properties is essential for reaction

optimization, process scale-up, and ensuring the purity and quality of synthesized products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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